1-(bromomethyl)-1-ethylcyclobutane
Overview
Description
Synthesis Analysis
The synthesis of such a compound could potentially involve the reaction of 1-ethylcyclobutanol with a brominating agent like phosphorus tribromide (PBr3) or hydrobromic acid (HBr). This would replace the hydroxyl group (-OH) with a bromine atom, resulting in 1-(bromomethyl)-1-ethylcyclobutane .Molecular Structure Analysis
The molecule likely has a four-membered carbon ring (cyclobutane) with an ethyl group (-CH2CH3) and a bromomethyl group (-CH2Br) attached to the same carbon atom. The bromine atom in the bromomethyl group is expected to be electronegative, creating a polar bond with the adjacent carbon atom .Chemical Reactions Analysis
As a bromoalkane, this compound would be expected to undergo nucleophilic substitution reactions. The bromine atom could be replaced by other groups in a reaction with a suitable nucleophile .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. As a bromoalkane, it would likely be a colorless liquid at room temperature. The presence of the bromine atom could make the compound relatively dense and possibly give it a higher boiling point compared to non-halogenated hydrocarbons .Mechanism of Action
The mechanism of action of this compound in biological or chemical systems is not clear without additional context. If used as a reagent in a chemical reaction, its role would depend on the specific reaction conditions and other reactants.
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 1-(bromomethyl)-1-ethylcyclobutane can be achieved through a substitution reaction of cyclobutane with bromomethane followed by alkylation of the resulting product with ethyl bromide.", "Starting Materials": [ "Cyclobutane", "Bromomethane", "Ethyl bromide", "Sodium metal", "Diethyl ether", "Hydrochloric acid", "Sodium hydroxide" ], "Reaction": [ "Step 1: Preparation of sodium cyclobutylide by reacting cyclobutane with sodium metal in diethyl ether.", "Step 2: Reaction of sodium cyclobutylide with bromomethane to form 1-bromomethylcyclobutane.", "Step 3: Alkylation of 1-bromomethylcyclobutane with ethyl bromide in the presence of sodium hydroxide to form 1-(bromomethyl)-1-ethylcyclobutane.", "Step 4: Purification of the product by washing with hydrochloric acid and water, followed by drying with anhydrous sodium sulfate." ] } | |
CAS RN |
1483749-65-0 |
Product Name |
1-(bromomethyl)-1-ethylcyclobutane |
Molecular Formula |
C7H13Br |
Molecular Weight |
177.1 |
Purity |
95 |
Origin of Product |
United States |
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